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Compound of Interest

Compound Name: mPEG45-diol

Cat. No.: B14013127 Get Quote

In-Depth Technical Guide: mPEG45-diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mPEG45-diol, a bifunctional

polyethylene glycol (PEG) derivative increasingly utilized in advanced drug delivery systems

and bioconjugation. This document details its physicochemical properties, and potential

applications, with a focus on its role in the development of PROTACs and stimuli-responsive

nanohydrogels.

Core Properties of mPEG45-diol
mPEG45-diol is a hydrophilic linker characterized by a methoxy-terminated polyethylene glycol

chain with a hydroxyl group at the opposing terminus. This structure imparts desirable aqueous

solubility and biocompatibility, making it a valuable component in complex macromolecular

constructs.

Property Value Source

Molecular Weight 2088.49 [1][2]

CAS Number 122202-39-5 [1][2][3]

Description
A polyether-containing PEG

derivative.
[1][2]
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Applications in Advanced Drug Delivery
The unique properties of mPEG45-diol make it a versatile tool in the field of drug delivery,

particularly in the construction of Proteolysis Targeting Chimeras (PROTACs) and stimuli-

responsive nanocarriers.

PROTAC Linker
mPEG45-diol can be functionalized for use as a linker in PROTACs. PROTACs are

heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent degradation of the target protein. The PEG component of the

linker can enhance the solubility and pharmacokinetic properties of the PROTAC molecule.

The general workflow for PROTAC-mediated protein degradation involves the PROTAC

molecule forming a ternary complex with the target protein and an E3 ligase. This proximity

facilitates the transfer of ubiquitin to the target protein, marking it for degradation by the

proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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